molecular formula C33H32N6O2S2 B11443217 7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene

7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene

Cat. No.: B11443217
M. Wt: 608.8 g/mol
InChI Key: JTFJCKLSHKPETR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C33H32N6O2S2

Molecular Weight

608.8 g/mol

IUPAC Name

7-(4-benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene

InChI

InChI=1S/C33H32N6O2S2/c1-23(2)24-13-15-27(16-14-24)43(40,41)33-32-34-31(30-28(17-22-42-30)39(32)36-35-33)38-20-18-37(19-21-38)29(25-9-5-3-6-10-25)26-11-7-4-8-12-26/h3-17,22-23,29H,18-21H2,1-2H3

InChI Key

JTFJCKLSHKPETR-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)N5CCN(CC5)C(C6=CC=CC=C6)C7=CC=CC=C7

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene involves multiple steps, including the formation of the piperazine ring, the introduction of the benzhydryl and propan-2-ylphenyl groups, and the construction of the tetrazatricyclo structure. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods to larger reactors and optimizing the reaction conditions for mass production. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

    Reduction: Reduction reactions can be performed to modify the sulfonyl group or other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups, leading to a variety of derivatives.

Scientific Research Applications

7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene has several scientific research applications, including:

    Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: It is studied for its potential biological activities, including interactions with enzymes and receptors.

    Medicine: The compound is investigated for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer properties.

    Industry: It is used in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Analysis of Provided Evidence

The evidence includes:

  • : Focuses on the SHELX software suite for crystallography .
  • and : Discuss synthetic routes for unrelated benzothiazepin-4(5H)-ones and spirocyclic compounds . These lack structural or functional overlap with the target molecule.
  • : Addresses atmospheric chemistry of volatile organic compounds (e.g., isoprene) , unrelated to the polycyclic target compound.

No evidence directly supports the requested comparison.

Critical Limitations

  • No structural or pharmacological data: The compound’s IUPAC name suggests a complex polycyclic system with benzhydrylpiperazine and sulfonyl groups, which may imply CNS or kinase-targeting activity.
  • Comparative metrics like binding affinity, solubility, or metabolic stability cannot be derived.

Recommendations for Future Research

To address this gap, the following steps are advised:

Database searches : Utilize SciFinder, Reaxys, or PubChem to locate peer-reviewed studies on the compound.

Synthetic analog synthesis : Adapt methods from and to prepare derivatives for empirical testing.

Crystallographic refinement : Use SHELX to resolve the compound’s 3D structure, enabling comparisons with related scaffolds.

Biological Activity

The compound 7-(4-benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by a piperazine moiety linked to a sulfonamide group and a complex tetrazatricyclo framework. The molecular formula can be represented as C25H31N5O2SC_{25}H_{31}N_5O_2S. The presence of multiple functional groups suggests potential interactions with various biological targets.

Mechanisms of Biological Activity

Research indicates that compounds similar to 7-(4-benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl-5-thia have been studied for their inhibitory effects on specific enzymes and receptors:

  • Inhibition of Carbonic Anhydrase : Similar compounds have been shown to act as effective inhibitors of human carbonic anhydrases (hCAs), which are pivotal in regulating pH and fluid balance in tissues. The binding affinity and selectivity towards different isoforms (e.g., hCA II and hCA VII) have been demonstrated through crystallographic studies that reveal the nature of interactions at the active site .
  • Antitumor Activity : Compounds within this structural class have exhibited significant cytotoxic effects against various cancer cell lines. For instance, some derivatives have shown nanomolar potency against tumor cells like NAMALWA, indicating their potential as anticancer agents .
  • Neuropharmacological Effects : The piperazine moiety is often associated with neuroactive properties. Compounds containing this structure have been investigated for their effects on neurotransmitter systems, potentially influencing conditions such as anxiety and depression.

Case Studies

Several studies have highlighted the biological activity of related compounds:

  • Study on Carbonic Anhydrase Inhibition : A study published in 2021 detailed the crystal structures of a related piperazine compound in complex with hCA II and hCA VII. It was found that the compound exhibited greater stabilization through hydrophobic interactions in hCA VII compared to hCA II, suggesting a selective inhibition mechanism .
  • Cytotoxicity Assay : Another research effort evaluated the cytotoxicity of various derivatives against human cancer cell lines. The results indicated that certain modifications on the piperazine ring significantly enhanced anti-proliferative activity .

Data Tables

Compound NameStructureBiological ActivityReference
7-(4-Benzhydrylpiperazin-1-yl)-10-(4-propan-2-ylphenyl)sulfonyl...StructureInhibits hCA; Cytotoxicity against NAMALWA
2-(4-Benzhydrylpiperazin-1-yl)-N-(4-sulfamoylphenyl)acetamideStructureEffective hCA inhibitor
Benzhydryl derivativesStructureAntitumor activity; Neuroactive properties

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.